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Compound of Interest

Compound Name: 3-Amino-2-iodophenol

Cat. No.: B1374696

An In-depth Technical Guide to 3-Amino-2-iodophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Amino-2-iodophenol, a valuable
intermediate in organic synthesis and medicinal chemistry. This document outlines its chemical

properties, safety information, plausible synthetic routes, and potential applications, presenting

data in a structured and accessible format for laboratory and research professionals.

Chemical and Physical Properties

3-Amino-2-iodophenol is an aromatic organic compound containing amino, iodo, and hydroxyl
functional groups. These groups contribute to its specific reactivity and potential as a building
block in the synthesis of more complex molecules.

Table 1: Physical and Chemical Properties of 3-Amino-2-iodophenol

Property Value Source
CAS Number 99968-82-8 [1][21[3]
Molecular Formula CeHeINO [1]
Molecular Weight 235.02 g/mol [1]
Appearance Typically a solid [1]
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Safety and Handling

It is crucial to handle 3-Amino-2-iodophenol with appropriate safety precautions in a
laboratory setting. The compound is classified as harmful if swallowed, in contact with skin, or
inhaled.

Table 2: GHS Hazard and Precautionary Statements
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Classification

Code

Statement

Hazard Statements

H302

Harmful if swallowed.[2]

H312

Harmful in contact with skin.[2]

H332

Harmful if inhaled.[2]

Precautionary Statements

P261

Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.[2]

Wash hands and skin

P264 _
thoroughly after handling.[2]
Do not eat, drink or smoke
P270 ] ]
when using this product.[2]
Use only outdoors or in a well-
P271 _
ventilated area.[2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2]
IF SWALLOWED: Call a
POISON CENTER or
P301 + P312 o
doctor/physician if you feel
unwell.[2]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[2]
IF INHALED: Remove victim to
fresh air and keep at rest in a
P304 + P340 N
position comfortable for
breathing.[2]
P330 Rinse mouth.[2]
Wash contaminated clothing
P363
before reuse.[2]
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Synthesis and Experimental Protocols

While the synthesis of 3-Amino-2-iodophenol is not as extensively documented as its
iIsomers, plausible synthetic routes can be devised based on established organic chemistry
principles.

Plausible Synthetic Pathways

A likely synthetic approach involves the regioselective iodination of 3-aminophenol. Careful
control of reaction conditions and the choice of iodinating agent would be critical to favor the
introduction of the iodine atom at the C-2 position.

Another potential route is a Sandmeyer-type reaction starting from a suitably substituted
aminophenol, which would involve diazotization followed by treatment with an iodide salt.

Caption: Plausible synthetic pathways for 3-Amino-2-iodophenol.

Structural Elucidation

The structure of 3-Amino-2-iodophenol can be confirmed using standard spectroscopic
methods:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR would show characteristic
signals for the aromatic protons, with their chemical shifts and coupling constants providing
information about their relative positions. The protons of the amino and hydroxyl groups
would also be identifiable. 33C NMR would provide information about the carbon skeleton.[1]

« Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands
for the O-H and N-H stretching vibrations of the hydroxyl and amino groups, respectively.[1]
A C-I stretching vibration would also be expected at a lower frequency.

e Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
compound with a molecular ion peak corresponding to its elemental composition.[1]

Reactivity and Potential Applications

The unique arrangement of the amino, iodo, and hydroxyl groups on the benzene ring makes
3-Amino-2-iodophenol a versatile intermediate for the synthesis of complex molecules and
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heterocycles.

e Amino Group: The nucleophilic amino group can undergo various reactions such as
acylation, alkylation, and diazotization. It is a key functional group for the formation of
heterocyclic rings like benzoxazoles.[1]

e lodo Group: The iodine atom can participate in cross-coupling reactions (e.g., Suzuki,
Sonogashira, Heck) to form new carbon-carbon or carbon-heteroatom bonds.

» Hydroxyl Group: The phenolic hydroxyl group is acidic and can be deprotonated to form a
phenoxide, which can then undergo O-alkylation or O-acylation.

This trifunctional nature makes it a valuable scaffold in medicinal chemistry for the development
of novel therapeutic agents.

Caption: Reactivity and synthetic potential of 3-Amino-2-iodophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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